Cas no 1005009-95-9 (2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(3,4-Diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic ester derivative commonly used as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its diethoxy-substituted phenyl ring enhances solubility in organic solvents, facilitating handling in synthetic applications. The tetramethyl dioxaborolane moiety provides stability against hydrolysis, making it suitable for storage and reactions under mild conditions. This compound is particularly valuable in pharmaceutical and agrochemical research, where it serves as a versatile building block for constructing complex aryl structures. Its well-defined reactivity profile and compatibility with diverse reaction conditions contribute to its utility in precision organic synthesis.

2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure

1005009-95-9 structure

Product Name:2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

CAS No:1005009-95-9

MF:C₁₆H₂₅BO₄

MW:292.178305387497

CID:2121078

PubChem ID:59619902

Update Time:2025-06-09

2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
- 1,3,2-DIOXABOROLANE, 2-(3,4-DIETHOXYPHENYL)-4,4,5,5-TETRAMETHYL-
- MBCMPJGYOKNJKF-UHFFFAOYSA-N
- 2-(3,4-diethoxy-phenyl)-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
- 2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- Inchi： 1S/C16H25BO4/c1-7-18-13-10-9-12(11-14(13)19-8-2)17-20-15(3,4)16(5,6)21-17/h9-11H,7-8H2,1-6H3
- InChI Key： MBCMPJGYOKNJKF-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(=C(C=2)OCC)OCC)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 292.185
Monoisotopic Mass: 292.185
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 329
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.9

2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1425797-0.05g	2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1005009-95-9	95%	0.05g	$128.0	2023-07-10
Enamine	EN300-1425797-0.1g	2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1005009-95-9	95%	0.1g	$188.0	2023-07-10
Enamine	EN300-1425797-0.25g	2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1005009-95-9	95%	0.25g	$271.0	2023-07-10
Enamine	EN300-1425797-0.5g	2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1005009-95-9	95%	0.5g	$468.0	2023-07-10
Enamine	EN300-1425797-1.0g	2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1005009-95-9	95%	1.0g	$600.0	2023-07-10
Enamine	EN300-1425797-2.5g	2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1005009-95-9	95%	2.5g	$1174.0	2023-07-10
Enamine	EN300-1425797-5.0g	2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1005009-95-9	95%	5.0g	$1737.0	2023-07-10
Enamine	EN300-1425797-10.0g	2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1005009-95-9	95%	10.0g	$2577.0	2023-07-10
1PlusChem	1P0291KG-50mg	2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1005009-95-9	95%	50mg	$214.00	2023-12-27
1PlusChem	1P0291KG-100mg	2-(3,4-diethoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	1005009-95-9	95%	100mg	$286.00	2023-12-27